Ammonium-d8 sulfate

• IUPAC Name: tetradeuterioazanium;sulfate
• InChI: InChI=1S/2H3N.H2O4S/c;;1-5(2,3)4/h2*1H3;(H2,1,2,3,4)/i/hD8
• InChI Key: BFNBIHQBYMNNAN-KTOHAENGSA-N
• Canonical SMILES: [NH4+].[NH4+].[O-]S(=O)(=O)[O-]
• Isomeric SMILES: [2H][N+]([2H])([2H])[2H].[2H][N+]([2H])([2H])[2H].[O-]S(=O)(=O)[O-]
• Molecular Formula: H8N2O4S
• Molecular Weight: 140.19 g/mol

Description

Synthesis Analysis

• A novel method for the synthesis of vinyl methyl sulfones involves ammonium iodide-induced sulfonylation of alkenes with DMSO and water (Gao et al., 2015).
• The synthesis of robust three-dimensional chiral metal sulfates, including ammonium rare-earth R double sulfate monohydrates, has been achieved under hydro/solvothermal conditions (Behera et al., 2014).

Molecular Structure Analysis

• The molecular structure of ammonium sulfate has been extensively studied. For example, the crystal structure of ammonium sulfate has been analyzed at various temperatures, revealing details about its phase transitions (Hasebe, 1981).
• Neutron diffraction studies have been conducted on the structures of ferroelectric and paraelectric ammonium sulfate, providing insights into hydrogen bond strengths and rotational barriers of ammonium ions (Schlemper & Hamilton, 1966).

Chemical Reactions and Properties

• Air-liquid interface studies of aqueous solutions containing ammonium and sulfate ions have shown how these ions affect the interfacial structure of water (Gopalakrishnan et al., 2005).
• Sulfate dependent ammonium oxidation (Sulfammox) links the nitrogen and sulfur cycles under anaerobic conditions, providing a novel connection between these essential processes (Liu et al., 2020).

Physical Properties Analysis

• Studies on the water cycle in mixed ammonium acid sulfate particles have been conducted to understand the behavior of these particles in different environmental conditions (Spann & Richardson, 1985).

Chemical Properties Analysis

• The synthesis and anticoagulant activity of quaternary ammonium chitosan sulfates have been explored, showing how sulfate groups' introduction into chitosan structures can significantly alter their anticoagulant activity (Fan et al., 2012).
• Heterogeneous reactions between alkylamines and ammonium salts, such as ammonium sulfate and ammonium bisulfate, contribute to particle growth in the atmosphere, indicating the chemical reactivity of these compounds (Qiu et al., 2011).

Scientific Research Applications

• Environmental Sustainability

  • Field: Environmental Science
  • Application: Ammonium sulfate is recovered from urban wastewater to reduce the energy and resources required to produce nitrogen-based fertilizer and to remove nitrogen from wastewater.
  • Method: The technology can be applied to target source-separated urine or municipal wastewater.
  • Results: Wastewater-derived ammonium sulfate generally has lower potential environmental impacts than industrially produced ammonium sulfate in most of the impact categories assessed.

• Agriculture

  • Field: Agriculture
  • Application: Ammonium sulfate is widely used as a sulfur (S) fertilizer, constituting about 50% of global S use.
  • Method: The application of ammonium sulfate as a sulfur fertilizer can lead to ammonia volatilization in soils with pH >7.
  • Results: In field experiments, loss was mostly <5% of applied N in soils with pH (in water) <7.0. In soils with pH >7.0 there was a wide range of losses (0-66%), with many in the 20-40% range.

• Food Industry

  • Field: Food Science
  • Application: Ammonium sulfate is used as an acidity regulator in bread and flour products.
  • Method: It is added during the manufacturing process to control the pH of the dough.
  • Results: This helps to improve the consistency and quality of the bread and flour products.

• Protein Purification

  • Field: Biochemistry
  • Application: In the laboratory, ammonium sulfate is utilized for protein purification via ammonium sulfate precipitation.
  • Method: Proteins in solution are precipitated out by adding ammonium sulfate. The amount of ammonium sulfate added will precipitate different proteins at different saturation levels.
  • Results: This method is often used to concentrate proteins or to remove contaminants.

• Greenhouse Gas Regulation

  • Field: Environmental Science
  • Application: Ammonium sulfate is used in oil palm plantations on tropical peat to affect greenhouse gases and microbial diversity.
  • Method: A long-term field experiment was conducted to compare the application of ammonium sulfate to no N application.
  • Results: The study found that ammonium sulfate application slightly decreased soil pH, total carbon ©, total N, but increased nitrate (NO3−), ammonium (NH4+) concentration, methane (CH4), and nitrous oxide (N2O) fluxes.

• Ammonia Volatilization

  • Field: Agronomy
  • Application: The use of ammonium sulfate as a sulfur fertilizer can lead to ammonia volatilization.
  • Method: The study estimates that replacing ammonium sulfate with a different form of S for arable crops could decrease NH3 emissions.
  • Results: In temperate climates, emission from soils of pH >7.0 would decrease significantly.

Safety And Hazards

Ammonium-d8 sulfate may be harmful if inhaled, absorbed through skin, or swallowed. It may cause skin irritation and severe eye irritation. It is recommended to handle Ammonium-d8 sulfate with care, using personal protective equipment, including gloves and eye protection.

Relevant Papers A paper titled “Causes and Control Technology of Slurry Overflow in an Ammonia Desulfurization Tower” discusses the issue of ammonium sulfate slurry in the desulfurization tower often foaming and overflowing, which wastes resources and pollutes the environment. The paper aims to reveal the causes of foaming by analyzing foam composition.

Synthesis routes and methods I

Procedure details

It is also known that ammonium chloride and sodium sulphate can be produced from ammonium sulphate and salt (NaCl). According to this reaction, one would expect to produce disodium phosphate and ammonium chloride from sodium chloride and diammonium phosphate if the Na/P molar ratio is 2.

Synthesis routes and methods II

Procedure details

Ammonium sulfate solution was reacted with an equimolar amount of potassium chloride at about 20° C. and in the absence of free ammonia. The resulting washed potassium sulfate contained about 2.06% weight percent ammonium, while the resulting solution (mother liquor) contained about 4.85 weight percent dissolved sulfate. It was believed that the ammonium contained within the potassium sulfate most likely resulted from the co-precipitation of ammonium sulfate and potassium sulfate.

Synthesis routes and methods III

Procedure details

Similar tests were made in which low pH N-S solution type fertilizers were produced by mixing commercial nitrogen solution (35 percent CO(NH2)2, 45 percent HN4NO3, and 20 percent H2O) with urea and sulfuric acid. When only the nitrogen solution was mixed with sulfuric acid and water to produce a 25 percent N and 4 percent S grade, a large amount of urea and ammonium sulfate crystals formed in the fluid and it solidified. When urea was substituted for part of the nitrogen solution, less crystallization was observed in the fluid products. When the CO(NH2)2, N:NH4NO3, N mole ratio was increased to 11.3, a clear solution resulted which remained free of crystals for several weeks at room temperature. A grade which contained 25 percent N and 4 percent S with a CO(NH2)2, N:NH4NO3, N mole ratio of 12.0 had a salt-out temperature of 45° F. This solution was mixed with the 8- 24-0 described earlier to produce N-P-S grades. The pH of the product was 1.7. This 25-0-0-4S was also used with phosphoric acid and potash (KCl) to produce mixtures that contain potassium such as an 8-8-8-1.3S. This mixture has a salting-out temperature of -8° F.

Synthesis routes and methods IV

Procedure details

A more preferred process for the direct reduction of ammonia from a waste stream includes reacting an aqueous ammonia stream with a zinc sulfate and sulfuric acid solution to produce a spent regeneration solution of zinc sulfate and ammonium sulfate and treating such solution to cause crystallization of zinc ammonium sulfate hydrate. Preferably, the crystallization is caused by concentrating the stream by removing water. Typically this is accomplished by evaporation by conventional heating, vacuum or a combination of the two. The crystallization may also be caused by reducing the temperature of the zinc sulfate/ammonium sulfate solution or by a combination of concentration and cooling.

Synthesis routes and methods V

Procedure details

The output of pugmill #1 was a conditioned, warm, blended thixotropic homogeneous mix. Its odor had been reduced drastically at this point the process. The conditioned biosolids mix exited pugmill #1 at just over 9500 pods per hour and entered one of three stainless steel Pressure Vessels. While the biosolids were reacted in pugmill #1, a second and independent chemical synthesis was taking place in a different vessel. Enough concentrated sulfuric acid at 94% was added to a reactor vessel along with concentrated phosphoric acid (54% P or agricultural grade) in amounts which resulted in a slight excess of acid following the complete addition of the base, aqueous ammonia. The reaction was set up so the exiting pH of the completed fertilizer mix was close to pH 5.7. Simultaneous to the input of the two acids, aqueous ammonia at 21% N was also pumped into this chamber. The concentrated acids reacted with the aqueous ammonia to form ammonium salts of ammonium phosphate and ammonium sulfate.

Citations

Neutron and X-ray Crystal Analysis of a Bilin Reductase PcyA

M Unno, K Kusaka, T Tamada, Y Hagiwara… - pfwww.kek.jp

We determined the neutron crystal structure of PcyA in complex with BV. This is the first study of the neutron structure of a ferredoxin-dependent bilin reductase (FDBR) family member, …

Number of citations: 2 pfwww.kek.jp